Cas no 1361892-46-7 (6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361892-46-7
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919064
• Update Time: 2025-10-20

6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-6-1-2-8(14)7(5-6)9-3-4-10(19)11(18-9)12(15,16)17/h1-5,19H
• InChI Key： UTNWNFSDFIIGRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C(F)(F)F)N=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361892-46-7)

6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361892-46-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine backbone substituted with a 2,5-dichlorophenyl group, a hydroxy moiety, and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure combines halogenated aromatic and fluorinated components, which are pivotal in modulating bioactivity and physicochemical properties.

In recent years, the demand for fluorinated pyridine derivatives like 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a bioisostere for optimizing drug candidates, given the trifluoromethyl group's ability to enhance metabolic stability and membrane permeability. This aligns with current trends in precision medicine and sustainable agriculture, where structure-activity relationship (SAR) studies are critical for innovation.

The synthesis of CAS No. 1361892-46-7 typically involves multi-step organic reactions, including cross-coupling and halogenation processes, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its structural integrity. These methodologies are frequently searched by chemists exploring advanced synthetic routes or quality control protocols for complex intermediates.

From an industrial perspective, 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine is valued for its scalability and compatibility with green chemistry principles. Companies are investing in catalytic methods to minimize waste and energy consumption, addressing the growing emphasis on environmental sustainability in chemical manufacturing. This compound’s adaptability also makes it a candidate for high-throughput screening in drug development pipelines.

Emerging applications of CAS No. 1361892-46-7 include its exploration in neurological disorders and anti-inflammatory agents, topics frequently queried in academic and pharmaceutical forums. Its electron-withdrawing substituents may influence receptor binding affinity, a hypothesis under investigation in computational chemistry studies. Such interdisciplinary research highlights the compound’s relevance in addressing global health challenges.

In summary, 6-(2,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine represents a cutting-edge chemical entity with broad utility across life sciences. Its structural motifs resonate with contemporary scientific priorities, from drug design to agrochemical innovation, ensuring its continued prominence in research and development.